molecular formula C7H13OP B8479189 Diethenyl(propan-2-yl)phosphane oxide

Diethenyl(propan-2-yl)phosphane oxide

Cat. No.: B8479189
M. Wt: 144.15 g/mol
InChI Key: QYAKZJVRKABPNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethenyl(propan-2-yl)phosphane oxide is a useful research compound. Its molecular formula is C7H13OP and its molecular weight is 144.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H13OP

Molecular Weight

144.15 g/mol

IUPAC Name

2-bis(ethenyl)phosphorylpropane

InChI

InChI=1S/C7H13OP/c1-5-9(8,6-2)7(3)4/h5-7H,1-2H2,3-4H3

InChI Key

QYAKZJVRKABPNE-UHFFFAOYSA-N

Canonical SMILES

CC(C)P(=O)(C=C)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 20 L four-necked round bottom flask fitted with an overhead stirrer and dropping funnel, flame dried and cooled in a stream of nitrogen, was charged with isopropyl phosphonic dichloride (350.0 g, 2173 mmol) in THF (5000 mL). The mixture was cool to −78° C. and vinyl magnesium bromide (5217 mL, 5217 mmol, 1M in THF) was added dropwise over 4 h. The reaction mixture was stirred at −78° C. for additional 30 minutes. After completion, the reaction mixture was poured into cold saturated aqueous NH4Cl (3.5 L) and extracted with dichloromethane (4×1000 L). The organic layers were combined, washed with brine (2×15000 mL), dried over sodium sulfate and concentrated in vacuo to give diethenyl(propan-2-yl)phosphane oxide (250 g, 80%) as light-brown oil.
Quantity
350 g
Type
reactant
Reaction Step One
Name
Quantity
5000 mL
Type
reactant
Reaction Step One
Quantity
5217 mL
Type
reactant
Reaction Step Two
Name
Quantity
3.5 L
Type
reactant
Reaction Step Three

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